Cas no 396076-60-1 (7-Bromo-5-Fluoro-1h-Indole-2-Carboxylic Acid Ethyl Ester)

• Product Name: 7-Bromo-5-Fluoro-1h-Indole-2-Carboxylic Acid Ethyl Ester
• CAS No: 396076-60-1
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• MDL: MFCD16036842
• CID: 2360907
• PubChem ID: 21014457
• Update Time: 2025-04-21

7-Bromo-5-Fluoro-1h-Indole-2-Carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 7-bromo-5-fluoro-1H-indole-2-carboxylate
• 7-Bromo-5-fluoro-1H-indole-2-carboxylic acid ethyl ester
• Ethyl 7-Bromo-5-fluoroindole-2-carboxylate
• Ethyl7-Bromo-5-fluoroindole-2-carboxylate
• ZAUJOWOCPLOJNM-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 7-bromo-5-fluoro-, ethyl ester
• SY046031
• AK198937
• MFCD16036842
• AKOS026674113
• s10315
• CS-0041156
• WQA07660
• 7-Bromo-5-fluoroindole-2-carboxylic acid ethyl ester
• Ethyl7-bromo-5-fluoro-1H-indole-2-carboxylate
• SCHEMBL215234
• 396076-60-1
• DS-9967
• 7-Bromo-5-Fluoro-1h-Indole-2-Carboxylic Acid Ethyl Ester

• MDL： MFCD16036842
• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)9-4-6-3-7(13)5-8(12)10(6)14-9/h3-5,14H,2H2,1H3
• InChI Key： ZAUJOWOCPLOJNM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OCC)NC=21)F

Computed Properties

• Exact Mass: 284.98007g/mol
• Monoisotopic Mass: 284.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 3.4

Experimental Properties

• Density: 1.619±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 393.6±37.0°C at 760 mmHg
• Flash Point: 191.9±0.0 °C
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

7-Bromo-5-Fluoro-1h-Indole-2-Carboxylic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives